3-(Dimethylamino)-1-(1-methyl-1H-indol-3-yl)propan-1-one

• CAS No.: 106380-71-6
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(1-methylindol-3-yl)propan-1-one
• InChI: InChI=1S/C14H18N2O/c1-15(2)9-8-14(17)12-10-16(3)13-7-5-4-6-11(12)13/h4-7,10H,8-9H2,1-3H3
• InChI Key: ZLXCYVSNJULUGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)CCN(C)C

Description

3-(Dimethylamino)-1-(1-methyl-1H-indol-3-yl)propan-1-one is a useful research compound. Its molecular formula is C14H18N2O and its molecular weight is 230.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(1-methyl-1H-indol-3-yl)-1-ethanone (46.16 g), paraformaldehyde (12.0 g) and dimethylamine hydrochloride (21.65 g) in ethanol (970 ml) was stirred and heated at reflux for 24 h. The mixture was diluted with water (3.5 l) and filtered. The filtrate was basified with 0.88 ammonia solution and extracted with ethyl acetate (3×665 ml). The combined organic extracts were washed with water, dried and evaporated to give title compound (57.24 g) as an oil, λmax (EtOH) 245.5 nm (ε15,820), λmax 303.5 nm (ε15,680), λinf 249.5 nm (ε15,015).